5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one

• Molecular Formula: C18H24N4O
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one
• InChI: InChI=1S/C18H24N4O/c1-3-4-5-6-9-22-11-15(23)16(17(22)19)18-20-13-8-7-12(2)10-14(13)21-18/h7-8,10H,3-6,9,11,19H2,1-2H3,(H,20,21)
• InChI Key: FKIXCDOCNYYXFA-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCN1CC(=O)C(=C1N)C2=NC3=C(N2)C=C(C=C3)C

Description

5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one, also known as BHAP, is a small molecule that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BHAP is a heterocyclic compound that belongs to the family of pyrrole derivatives. BHAP exhibits a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral activities.

Mechanism of Action

The mechanism of action of 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one is not fully understood. However, it has been proposed that 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one exerts its biological activities by inhibiting specific enzymes and signaling pathways. For example, 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and transcription. 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has also been found to inhibit the activation of the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a crucial role in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one exhibits various biochemical and physiological effects. In cancer cells, 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one induces apoptosis by activating the caspase cascade. 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one also induces cell cycle arrest by inhibiting the activity of cyclin-dependent kinases. In addition, 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one inhibits the migration and invasion of cancer cells by regulating the expression of matrix metalloproteinases. In inflammatory cells, 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one inhibits the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one also inhibits the activation of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response.

Advantages and Limitations for Lab Experiments

5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has several advantages for lab experiments. 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one exhibits a wide range of biological activities, which makes it a versatile compound for scientific research. Moreover, 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one is a small molecule, which makes it easy to synthesize and modify. However, 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one also has some limitations for lab experiments. 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one is a complex molecule, which requires expertise in organic chemistry for its synthesis. Moreover, 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has low solubility in water, which makes it difficult to use in some experimental setups.

Future Directions

There are several future directions for the scientific research of 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one. One of the potential applications of 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one is in the development of anti-cancer drugs. 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has shown promising results in inhibiting the growth of cancer cells, and further research is needed to explore its potential as a therapeutic agent. Moreover, 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has shown anti-inflammatory and anti-viral activities, which could be explored further for the development of novel drugs. In addition, the mechanism of action of 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one needs to be further investigated to understand its biological activities better.

Synthesis Methods

5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one can be synthesized using a multi-step synthetic route. The synthesis of 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one involves the reaction between 2-aminobenzimidazole and 5-hexyn-1-ol, followed by the condensation reaction with 4-(4,6-dimethyl-2-oxo-1,2-dihydropyrrol-3-yl)benzoic acid. The final product is obtained after the deprotection and reduction reaction. The synthesis of 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has shown potential therapeutic applications in various scientific research areas. In cancer research, 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, 5-amino-1-hexyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has been found to have anti-viral activity against the hepatitis B virus and the human immunodeficiency virus.